Tert-butyl 4-amino-2,5-difluorobenzoate

• Molecular Formula: C11H13F2NO2
• Molecular Weight: 229.22 g/mol
• IUPAC Name: tert-butyl 4-amino-2,5-difluorobenzoate
• InChI: InChI=1S/C11H13F2NO2/c1-11(2,3)16-10(15)6-4-8(13)9(14)5-7(6)12/h4-5H,14H2,1-3H3
• InChI Key: MCXYHHPZONPIQY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC(=C(C=C1F)N)F

Description

Tert-butyl 4-amino-2,5-difluorobenzoate is a useful research compound. Its molecular formula is C11H13F2NO2 and its molecular weight is 229.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1000 mg (2.82 mmol) of tert-butyl 2,5-difluoro-4-nitrobenzoate in 8 ml of tetrahydrofuran and 8 ml of ethyl acetate was hydrogenated in the presence of 65.6 mg of palladium (10% on activated carbon) at RT and standard pressure. The reaction mixture was then filtered through Celite and the filtrate was concentrated under reduced pressure and dried. The crude product was purified by normal phase chromatography (mobile phase: cyclohexane/ethyl acetate 15%-20% mixtures). Yield: 155 mg (purity 85%, 20% of theory)